1-phenylcyclopropane-1-carbohydrazide
Overview
Description
1-Phenylcyclopropane-1-carbohydrazide is a compound that combines the structures of 1-phenylcyclopropane-1-carboxylic acid and carbohydrazide . Carbohydrazide is a chemical compound with the formula OC(N2H3)2, appearing as a white solid that is soluble in water . It has been used in the field of organic synthesis for fine chemicals and medicine, and as an effective oxygen scavenger to prevent corrosion, especially in boiler feed systems .
Synthesis Analysis
Carbohydrazide is prepared by reacting dimethyl carbonate with hydrazine hydrate . The synthesis of 1-phenylcyclopropane carboxamide derivatives involves α-alkylation of 2-phenyl acetonitrile derivatives with 1,2-dibromoethane .Molecular Structure Analysis
The molecular structure of carbohydrazide has been determined by X-ray single crystal diffraction technique . The crystal belongs to the Monoclinic system . The C-N and C-O distances are about 1.36 and 1.25 Å, respectively .Chemical Reactions Analysis
Carbohydrazide is an azotic ligand with lone electron pairs. It may coordinate with many metal ions as monodentate or multidentate . Because it possesses relatively strong reduction ability, it has been used to design a variety of energetic coordination compounds with explosive properties .Physical And Chemical Properties Analysis
The physical properties of 1-phenylcyclopropane-1-carboxylic acid include a density of 1.3±0.1 g/cm3, boiling point of 309.3±21.0 °C at 760 mmHg, and a molar refractivity of 44.3±0.3 cm3 .Mechanism of Action
Safety and Hazards
Future Directions
Carbohydrazide is a potential substitute to hydrazine in fuel cell applications . It has been used in the field of intermediate of the organic synthesis for the fine chemicals and medicine, and an effective oxygen scavenger to prevent corrosion especially in boiler feed systems . There is ongoing research into its use in the development of fuel cells .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-phenylcyclopropane-1-carbohydrazide can be achieved through a multistep reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "Phenylacetic acid", "Sodium hydroxide", "Benzaldehyde", "Sodium borohydride", "Cyclopropanecarboxylic acid", "Hydrazine hydrate", "Acetic anhydride", "Sulfuric acid", "Sodium bicarbonate", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Conversion of phenylacetic acid to benzylidene phenylacetic acid by reacting with benzaldehyde in the presence of sulfuric acid.", "Step 2: Reduction of benzylidene phenylacetic acid to 1-phenylcyclopropane-1-carboxylic acid using sodium borohydride as reducing agent.", "Step 3: Conversion of 1-phenylcyclopropane-1-carboxylic acid to 1-phenylcyclopropane-1-carbohydrazide by reacting with hydrazine hydrate in the presence of acetic anhydride.", "Step 4: Purification of the product by recrystallization from ethyl acetate and water mixture.", "Overall reaction: Phenylacetic acid + Benzaldehyde + Sodium hydroxide + Sodium borohydride + Cyclopropanecarboxylic acid + Hydrazine hydrate + Acetic anhydride -> 1-phenylcyclopropane-1-carbohydrazide + Sodium bicarbonate + Water" ] } | |
CAS RN |
851764-93-7 |
Molecular Formula |
C10H12N2O |
Molecular Weight |
176.2 |
Purity |
95 |
Origin of Product |
United States |
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